Methyl 4-[3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carbonyl]benzoate

• IUPAC Name: methyl 4-[3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carbonyl]benzoate
• InChI: InChI=1S/C21H21NO4/c1-25-21(24)15-4-2-14(3-5-15)20(23)22-10-8-18(13-22)16-6-7-19-17(12-16)9-11-26-19/h2-7,12,18H,8-11,13H2,1H3
• InChI Key: HZUZBRJSXCROGX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C(=O)N2CCC(C2)C3=CC4=C(C=C3)OCC4
• Molecular Formula: C21H21NO4
• Molecular Weight: 351.4 g/mol

Description

“Methyl 4-[3-(2,3-dihydro-1-benzofuran-5-yl)pyrrolidine-1-carbonyl]benzoate” is a complex organic compound. It contains a benzofuran moiety, which is a heterocyclic compound that is ubiquitous in nature. Benzofuran and its derivatives have been found to be suitable structures with a wide range of biological and pharmacological applications.

Scientific Research Applications

Anticancer Activity

Benzofuran derivatives have shown significant cell growth inhibitory effects in various types of cancer cells. .

Drug Discovery

Pyrrolidine is a versatile scaffold in drug discovery. .

Synthesis Protocols

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Antimicrobial Agents

Benzofuran is also an emerging scaffold for antimicrobial agents. .

Mechanism of Action

Target of Action

Benzofuran derivatives, a core structure in this compound, have been shown to interact with a wide range of targets, including topoisomerase i, sigma receptors, pim-1, farnesyl transferase, histamine h3 receptors, and carbonic anhydrase .

Mode of Action

For instance, some benzofuran derivatives have been shown to inhibit rapid sodium ion influx in atrial and myocardial conduction fibers, slowing down conduction velocity and reducing sinus node autonomy .

Biochemical Pathways

Benzofuran derivatives have been associated with a variety of biological activities, suggesting that they may impact multiple biochemical pathways .

Pharmacokinetics

It has been noted that recent compounds with a benzofuran scaffold have achieved improved bioavailability, allowing for once-daily dosing .

Result of Action

Benzofuran derivatives have been associated with a wide range of biological activities, including antifungal, antiprotozoal, antitubercular, anti-inflammatory, anticonvulsant, anticancer, anti-hiv, analgesic, antiparasitic, antihyperlipidemic, antioxidant, antidiabetic, antihypertensive, antiplasmodial, anti-alzheimer’s, vasodilating and hypotensive, and antiarrhythmic activities .

Future Directions

Benzofuran and its derivatives have attracted considerable attention due to their biological activities and potential applications as drugs. The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery. Therefore, there is a need to collect the latest information in this promising area to pave the way for future research.